Cas no 862799-18-6 (4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine
• CAS No: 862799-18-6
• MF: C₁₈H₁₆ClFN₂O₄S
• MW: 410.847045898438
• CID: 5421928
• Update Time: 2025-08-05

4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine
• 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine

• Inchi： 1S/C18H16ClFN2O4S/c1-25-11-10-21-17-18(27(23,24)13-8-6-12(19)7-9-13)22-16(26-17)14-4-2-3-5-15(14)20/h2-9,21H,10-11H2,1H3
• InChI Key： WEEYYWXWFCAAHU-UHFFFAOYSA-N
• SMILES： O1C(NCCOC)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine

Introduction to 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine (CAS No. 862799-18-6)

The compound 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine, identified by its CAS number 862799-18-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The molecule features a 1,3-oxazole core, which is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive agents. The presence of a 4-chlorobenzenesulfonyl group and a 2-fluorophenyl moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in designing molecules that incorporate multiple pharmacophoric elements to improve binding affinity and selectivity. The structural features of 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine align well with this trend. The 1,3-oxazole ring is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, while the electron-withdrawing nature of the 4-chlorobenzenesulfonyl group can modulate the electronic properties of the molecule. Additionally, the 2-fluorophenyl substituent introduces fluorine atoms, which are frequently used in drug design to enhance metabolic stability and binding affinity.

Recent studies have highlighted the importance of 1,3-oxazole derivatives in drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of substituents such as 4-chlorobenzenesulfonyl and 2-fluorophenyl can further tailor the biological activity of these molecules. For instance, the 4-chlorobenzenesulfonyl group may enhance binding to specific protein targets by increasing the molecule's hydrophobicity, while the 2-fluorophenyl moiety can improve metabolic stability by preventing rapid degradation.

The synthesis of 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the 1,3-oxazole ring followed by functionalization with the 4-chlorobenzenesulfonyl and 2-fluorophenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the oxazole core. These methods are essential for constructing complex molecules with precise structural features.

The potential biological activity of this compound has been explored through in vitro assays targeting various disease-related pathways. Preliminary results suggest that it may exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The combination of the 1,3-oxazole, 4-chlorobenzenesulfonyl, and 2-fluorophenyl moieties appears to contribute to its multifaceted pharmacological properties. Further studies are needed to elucidate its mechanism of action and to evaluate its potential as a therapeutic agent.

In conclusion, 4-(4-chlorobenzenesulfonyl)-2-(2-fluorophenyl)-N-(2-methoxyethyl)-1,3-oxazol-5-amine (CAS No. 862799-18-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further development. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in discovering new therapies for various diseases.